Cas no 1782361-58-3 (2-amino-1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one)

• Product Name: 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one
• CAS No: 1782361-58-3
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5982087
• PubChem ID: 84810233
• Update Time: 2025-05-19

2-amino-1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one
• EN300-1926382
• 1782361-58-3

• Inchi： 1S/C10H12BrNO3/c1-14-8-3-6(7(13)5-12)4-9(15-2)10(8)11/h3-4H,5,12H2,1-2H3
• InChI Key： CNXLNOKTKHBGBW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(CN)=O)C=C1OC)OC

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6Ų

Additional information on 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one

Introduction to 2-Amino-1-(4-Bromo-3,5-Dimethoxyphenyl)Ethan-1-One (CAS No. 1782361-58-3)

The compound 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one, identified by the CAS registry number CAS No. 1782361-58-3, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of aromatic ketones with amino and bromo substituents, making it a subject of interest in both synthetic chemistry and pharmacology.

The molecular structure of 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one comprises a phenyl ring substituted with bromine at the para position and methoxy groups at the meta positions (positions 3 and 5). The amino group is attached to the ethanone moiety, which is further connected to the substituted phenyl ring via a single bond. This unique arrangement of functional groups contributes to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of potential anti-cancer agents. The presence of the amino group and the electron-withdrawing bromine atom creates a balance between hydrophilicity and lipophilicity, which is crucial for drug bioavailability. Moreover, the methoxy groups at positions 3 and 5 enhance the molecule's stability and may play a role in modulating its pharmacokinetic properties.

In terms of synthesis, 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one can be prepared through various routes, including nucleophilic aromatic substitution or coupling reactions involving appropriate intermediates. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Researchers have explored both traditional organic synthesis methods and modern catalytic techniques to optimize the yield and purity of this compound.

The biological activity of this compound has been a focal point in recent investigations. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes associated with cancer progression, such as kinases or proteases. Additionally, preliminary studies suggest that it may exhibit neuroprotective effects by modulating oxidative stress pathways or interacting with key receptors involved in neurodegenerative diseases.

The structural features of CAS No. 1782361-58-3 also make it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying substituents on the phenyl ring or altering the amino group's position, chemists can design derivatives with enhanced efficacy or reduced toxicity profiles.

In conclusion, 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one, with its distinctive molecular architecture and promising biological properties, continues to be an area of active research across multiple disciplines within chemistry and pharmacology.